Cas no 1155800-45-5 (N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide)

N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide structure
1155800-45-5 structure
Product Name:N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide
CAS No:1155800-45-5
MF:C10H4F6N2O
MW:282.141983032227
MDL:MFCD18074383
CID:1061130
PubChem ID:52991949
Update Time:2025-04-20

N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-Cyano-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide
    • N-[4-cyano-3-(trifluoromethyl)phenyl]-2,2,2-trifluoro-acetamide
    • N-(4-Cyano-3-(trifluoromethyl)phenyl)-2,2,2-trifluoroacetamide
    • WHJWLBKVUGJDIT-UHFFFAOYSA-N
    • AKOS014820780
    • DB-320778
    • CS-0163447
    • BS-14488
    • SCHEMBL2980069
    • SY262808
    • 4-Cyano-3-(trifluoromethyl)trifluoroacetanilide
    • MFCD18074383
    • AC9100
    • Acetamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2,2,2-trifluoro-
    • 1155800-45-5
    • N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide
    • MDL: MFCD18074383
    • Inchi: 1S/C10H4F6N2O/c11-9(12,13)7-3-6(2-1-5(7)4-17)18-8(19)10(14,15)16/h1-3H,(H,18,19)
    • InChI Key: WHJWLBKVUGJDIT-UHFFFAOYSA-N
    • SMILES: FC(C1C(C#N)=CC=C(C=1)NC(C(F)(F)F)=O)(F)F

Computed Properties

  • Exact Mass: 282.02278173g/mol
  • Monoisotopic Mass: 282.02278173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 327.2±42.0 °C at 760 mmHg
  • Flash Point: 151.7±27.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide Security Information

N-4-Cyano-3-(trifluoromethyl)phenyl-2,2,2-trifluoroacetamide Pricemore >>

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abcr
AB359213-250 mg
4-Cyano-3-(trifluoromethyl)trifluoroacetanilide, 97%; .
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abcr
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